![molecular formula C12H16BN3O2 B1403097 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine CAS No. 1331768-81-0](/img/structure/B1403097.png)
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine
Overview
Description
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine (also known as 3-TMPP) is a novel synthetic compound that has recently been studied for its potential applications in the field of scientific research. 3-TMPP has been found to possess a variety of biochemical and physiological effects, and has been used in various laboratory experiments to explore its potential applications.
Scientific Research Applications
Synthesis and Characterization
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-a]pyrazine and its derivatives are primarily used as intermediates in organic synthesis. Their structures are typically confirmed using various spectroscopic methods like FT-IR, NMR, and MS, as well as single-crystal X-ray diffraction (Liao et al., 2022).
- Density Functional Theory (DFT) studies are often conducted to calculate the molecular structures of these compounds, providing insight into their physical and chemical properties (Yang et al., 2021).
Application in High Throughput Chemistry
- This compound is used in high throughput chemistry and large-scale synthesis of medicinally important compounds. For instance, it's involved in the optimized synthesis of 3-pyrazolo[1,5-a]pyridine boronic ester and its applications in Suzuki coupling (Bethel et al., 2012).
Biological Activities
- Compounds derived from 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-a]pyrazine have shown diverse biological activities. They are utilized in synthesizing compounds like pyrazoles and pyrazolo[3,4-d]pyridazines, which have applications as antimicrobial, anti-inflammatory, and analgesic agents (Zaki et al., 2016).
Electron Donor Applications
- Derivatives of this compound have been synthesized as key electron donors in various synthetic approaches. These electron donors are crucial in the development of new materials and potentially have applications in electronic devices (Bifari & El-Shishtawy, 2021).
Fluorescent Molecule Synthesis
- The compound has been used in the synthesis of novel fluorescent molecules, such as pyrazolo[1,5-a]pyrimidine, demonstrating potential applications in fluorescence-based technologies (Wu et al., 2006).
properties
IUPAC Name |
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-7-15-16-6-5-14-8-10(9)16/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBBGUUCZULKRHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C3C=NC=CN3N=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.